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Compound of Interest

1-(2-Imidazol-1-yl-ethyl)-
Compound Name:
piperazine

cat. No.: B1585970

An In-depth Technical Guide to the Physicochemical Properties of 1-(2-Imidazol-1-yl-ethyl)-
piperazine

Abstract

This technical guide provides a comprehensive analysis of the core physicochemical properties
of 1-(2-Imidazol-1-yl-ethyl)-piperazine, a heterocyclic compound of interest in medicinal
chemistry and drug development. As a molecule incorporating both an imidazole and a
piperazine moiety, its behavior in biological systems is governed by properties such as its acid-
base dissociation constants (pKa), lipophilicity (logP), and aqueous solubility. This document
serves as a resource for researchers, scientists, and drug development professionals, offering
not only predicted values for these key parameters but also detailing the robust experimental
methodologies required for their empirical determination. By explaining the causality behind
experimental choices and grounding claims in authoritative sources, this guide aims to provide
a framework for the accurate physicochemical characterization of this and similar molecules.

Compound Identification
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IUPAC Name 1-(2-(1H-imidazol-1-yl)ethyl)piperazine
Molecular Formula CoH16N4

Molecular Weight 180.25 g/mol

CAS Number 381721-54-6[1]

Acidity and Basicity Profile (pKa)

The acid-base dissociation constant, pKa, is a critical parameter that dictates the ionization
state of a molecule at a given pH. For a drug candidate, the pKa value profoundly influences its
absorption, distribution, metabolism, and excretion (ADME) profile, as the charge of a molecule
affects its ability to cross biological membranes and interact with targets. 1-(2-Imidazol-1-yl-
ethyl)-piperazine possesses three nitrogen atoms capable of protonation, leading to multiple
pKa values.

e N-1 of Imidazole: The imidazole ring has a nitrogen atom (N-3) that is basic.

e N-1'"and N-4' of Piperazine: The piperazine ring contains two secondary amine-like
nitrogens. The N-1' nitrogen is a tertiary amine due to substitution, while the N-4' nitrogen is
a secondary amine.

Based on analogous structures, the pKa values for piperazine itself are approximately 9.73 (for
the first protonation) and 5.35 (for the second protonation) at 298K.[2][3] The substitution on
the piperazine ring will slightly alter these values. The imidazole ring contributes another basic
center. The predicted pKa values are summarized below.

Predicted pKa Values
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lonizable Center Predicted pKa Rationale

The secondary amine is the
Piperazine (N-4") ~9.5-9.8 most basic site, similar to

piperazine's first pKa.

Typical pKa for the conjugate

Imidazole (N-3) ~6.8-7.2 ] o
acid of imidazole.
The tertiary amine, electron-
withdrawing effects from the
Piperazine (N-1 ~5.0-55 ethyl-imidazole group lower its

basicity compared to the N-4'

nitrogen.

Experimental Protocol: Potentiometric Titration for pKa
Determination

Potentiometric titration is a highly precise and widely used technique for pKa determination.[4]
It involves monitoring pH changes in a solution of the analyte upon the gradual addition of a
titrant (an acid or a base). The pKa is derived from the inflection point of the resulting titration
curve.[4][5]

Methodology:

o Sample Preparation: Prepare a solution of 1-(2-Imidazol-1-yl-ethyl)-piperazine of known
concentration (e.g., 0.01 M) in purified water.

« Titration Setup: Calibrate a pH meter with standard buffer solutions. Place the sample
solution in a thermostatted vessel and insert the calibrated pH electrode.

« Titration: Titrate the solution with a standardized solution of a strong acid (e.g., 0.1 M HCI).
Record the pH value after each incremental addition of the titrant.

o Data Analysis: Plot the pH versus the volume of titrant added. The pKa values correspond to
the pH at the half-equivalence points of the titration curve. For a multi-protic base, multiple
inflection points will be observed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Physicochemical properties of 1-(2-Imidazol-1-yl-ethyl)-
piperazine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1585970#physicochemical-properties-of-1-2-
imidazol-1-yl-ethyl-piperazine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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